Cas no 2679919-25-4 (rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide)

• Product Name: rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide
• CAS No: 2679919-25-4
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 5791611
• PubChem ID: 165916315
• Update Time: 2025-06-14

rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2679919-25-4
• EN300-28270828
• rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide

• Inchi： 1S/C6H10N2O3/c1-4(9)7-3-5-2-6(5)8(10)11/h5-6H,2-3H2,1H3,(H,7,9)/t5-,6+/m0/s1
• InChI Key： GCTREAVAXJMWIH-NTSWFWBYSA-N
• SMILES： [O-][N+]([C@@H]1C[C@H]1CNC(C)=O)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.9Ų

Additional information on rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide

Recent Advances in the Study of rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide (CAS: 2679919-25-4)

The compound rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide (CAS: 2679919-25-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This nitrocyclopropyl derivative represents a novel structural scaffold with potential applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of biological pathways. Recent studies have focused on elucidating its unique physicochemical properties, synthetic accessibility, and biological activity profile.

Structural analysis reveals that the molecule combines a nitrocyclopropyl moiety with an acetamide group, creating a sterically constrained system with interesting electronic properties. The presence of the nitro group adjacent to the cyclopropane ring introduces significant strain and dipole moments, which may contribute to its biological interactions. Researchers have noted that this compound exhibits unusual stability for a nitrocyclopropane derivative, making it particularly valuable for further chemical modifications and biological studies.

Recent synthetic approaches to rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide have focused on optimizing yield and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry described an improved asymmetric synthesis route that achieved 85% enantiomeric excess for the desired (1R,2S) configuration. The synthetic protocol involves a key [2+1] cycloaddition reaction followed by selective N-alkylation, with the final product characterized by X-ray crystallography and comprehensive NMR analysis.

Biological evaluations have demonstrated promising activity of this compound as a potential inhibitor of cysteine proteases, particularly in the cathepsin family. In vitro studies using recombinant human cathepsins B and L showed IC50 values in the low micromolar range, with notable selectivity over other protease classes. Molecular docking simulations suggest that the nitrocyclopropyl moiety interacts with the catalytic cysteine residue through a unique mechanism involving both steric constraints and electronic effects.

Pharmacokinetic studies in rodent models indicate that rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide exhibits moderate oral bioavailability (F = 42%) and favorable tissue distribution, particularly in inflammatory lesions. The compound shows good metabolic stability in liver microsome assays, with the primary metabolic pathway being reduction of the nitro group to the corresponding amine. These properties make it an attractive lead compound for further optimization in drug development programs targeting inflammatory and oncological indications.

Current research directions include exploration of structure-activity relationships through systematic modification of the acetamide moiety and investigation of the compound's potential as a covalent inhibitor scaffold. Several pharmaceutical companies have included derivatives of this core structure in their discovery pipelines, particularly for autoimmune and fibrotic diseases. The unique combination of structural features in rac-N-{[(1R,2S)-2-nitrocyclopropyl]methyl}acetamide continues to inspire innovative approaches in medicinal chemistry design.